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Compound of Interest

Compound Name: Rp-8-Br-cGMPS

Cat. No.: B10819438 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rp-8-Br-cGMPS (8-Bromoguanosine-3',5'-cyclic monophosphorothioate, Rp-isomer) is a

potent and membrane-permeant competitive inhibitor of cGMP-dependent protein kinase

(PKG). Its resistance to hydrolysis by phosphodiesterases (PDEs) makes it a stable tool for

investigating the physiological and pathophysiological roles of the cGMP signaling pathway.

Accurate preparation of stock solutions is critical for obtaining reliable and reproducible

experimental results. This document provides a detailed protocol for the preparation, storage,

and handling of Rp-8-Br-cGMPS stock solutions.

Physicochemical and Biological Properties
A clear understanding of the properties of Rp-8-Br-cGMPS is essential for its effective use in

experimental settings.
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Property Value Reference

Molecular Formula C₁₀H₁₀BrN₅NaO₆PS [1]

Molecular Weight 462.15 g/mol [1]

CAS Number 150418-07-8 [1]

Appearance White to off-white solid

Purity >98% [1]

Biological Activity

Competitive inhibitor of cGMP-

dependent protein kinase

(PKG)

Solubility Data
The solubility of Rp-8-Br-cGMPS is a critical factor in the preparation of stock solutions.

Solvent Maximum Concentration

Water 50 mM[1]

DMSO

While specific data for Rp-8-Br-cGMPS is not

readily available, related compounds such as

Rp-8-Br-PET-cGMPS are soluble in DMSO (up

to 40 mM). It is anticipated that Rp-8-Br-cGMPS

is also soluble in DMSO.

Experimental Protocols
Materials

Rp-8-Br-cGMPS powder

Sterile, high-purity water (e.g., Milli-Q® or equivalent)

Dimethyl sulfoxide (DMSO), anhydrous (optional)

Sterile microcentrifuge tubes or vials
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Calibrated pipettes and sterile tips

Vortex mixer

Analytical balance

Protocol for Preparing an Aqueous Stock Solution (e.g.,
10 mM)

Equilibration: Allow the vial of Rp-8-Br-cGMPS powder to equilibrate to room temperature for

at least 15-20 minutes before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of Rp-8-Br-cGMPS powder using an

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 4.62

mg of Rp-8-Br-cGMPS (Molecular Weight: 462.15 g/mol ).

Dissolution: Add the appropriate volume of sterile, high-purity water to the powder. For the

example above, add 1 mL of water.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming (e.g., in a 37°C water bath) may assist in dissolution, but avoid excessive heat.

Sterilization (Optional): If required for your application, sterile filter the stock solution through

a 0.22 µm syringe filter into a sterile tube.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid

repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term storage.

Calculation for Stock Solution Preparation
To calculate the mass of Rp-8-Br-cGMPS required for a specific volume and concentration,

use the following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Example for 1 mL of a 10 mM stock solution:

Concentration = 10 mM = 0.010 mol/L
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Volume = 1 mL = 0.001 L

Molecular Weight = 462.15 g/mol

Mass (g) = 0.010 mol/L x 0.001 L x 462.15 g/mol = 0.00462 g = 4.62 mg

cGMP/PKG Signaling Pathway and Inhibition by Rp-
8-Br-cGMPS
The diagram below illustrates the canonical cGMP signaling pathway and the point of inhibition

by Rp-8-Br-cGMPS. Soluble guanylate cyclase (sGC) is activated by nitric oxide (NO), leading

to the conversion of GTP to cGMP. cGMP then activates cGMP-dependent protein kinase

(PKG), which phosphorylates downstream targets, resulting in various physiological responses.

Rp-8-Br-cGMPS acts as a competitive antagonist at the cGMP binding site on PKG, thereby

preventing its activation.
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Caption: cGMP/PKG signaling pathway and its inhibition by Rp-8-Br-cGMPS.

Experimental Workflow for Stock Solution
Preparation
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The following diagram outlines the logical flow for preparing a stock solution of Rp-8-Br-
cGMPS.
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Caption: Workflow for preparing Rp-8-Br-cGMPS stock solutions.

Stability and Storage
Proper storage is crucial to maintain the stability and activity of Rp-8-Br-cGMPS stock

solutions.

Condition Recommendation

Long-term Storage
Store lyophilized powder and stock solutions at

-20°C.

Short-term Storage

Stock solutions can be kept at 4°C for a few

days, but -20°C is recommended for any

storage longer than a day.

Freeze-Thaw Cycles
Avoid repeated freeze-thaw cycles by preparing

single-use aliquots.

Light Sensitivity Protect from direct light.

By following these guidelines, researchers can ensure the integrity and efficacy of their Rp-8-
Br-cGMPS solutions, leading to more accurate and reliable experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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